Cas no 131106-69-9 (4-(Trifluoromethyl)benzo[d]thiazole)

4-(Trifluoromethyl)benzo[d]thiazole structure
131106-69-9 structure
Product Name:4-(Trifluoromethyl)benzo[d]thiazole
CAS No:131106-69-9
MF:C8H4F3NS
MW:203.184270858765
CID:855191
PubChem ID:14810651
Update Time:2025-04-19

4-(Trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)benzo[d]thiazole
    • Benzothiazole,4-(trifluoroMethyl)-
    • 4-(Trifluoromethyl)-1,3-benzothiazole
    • 4-TrifluoroMethylbenzothiazole
    • 4-(trifluoromethyl)benzothiazole
    • ACMC-1BXFB
    • AG-D-63145
    • AGN-PC-002ML8
    • Benzothiazole, 4-(trifluoromethyl)- (9CI)
    • CTK0H0093
    • AIPBYYUSDFZPQP-UHFFFAOYSA-N
    • CS-0375094
    • SCHEMBL15465950
    • DTXSID70564280
    • DB-348876
    • 131106-69-9
    • Inchi: 1S/C8H4F3NS/c9-8(10,11)5-2-1-3-6-7(5)12-4-13-6/h1-4H
    • InChI Key: AIPBYYUSDFZPQP-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC=C2C(F)(F)F

Computed Properties

  • Exact Mass: 203.00172
  • Monoisotopic Mass: 203.00165479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89

4-(Trifluoromethyl)benzo[d]thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1445764-50mg
4-(Trifluoromethyl)benzo[d]thiazole
131106-69-9 98%
50mg
¥2952.00 2024-08-09
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